Cas no 2273170-68-4 (2-(Methoxymethyl)-1-(trifluoroacetyl)piperidine-2-carboxylic acid)

• Product Name: 2-(Methoxymethyl)-1-(trifluoroacetyl)piperidine-2-carboxylic acid
• CAS No: 2273170-68-4
• MF: C₁₀H₁₄F₃NO₄
• MW: 269.217673778534
• CID: 5685493
• PubChem ID: 165934419
• Update Time: 2025-08-05

2-(Methoxymethyl)-1-(trifluoroacetyl)piperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(methoxymethyl)-1-(trifluoroacetyl)piperidine-2-carboxylic acid
• EN300-2439182
• 2273170-68-4
• 2-(Methoxymethyl)-1-(trifluoroacetyl)piperidine-2-carboxylic acid

• Inchi： 1S/C10H14F3NO4/c1-18-6-9(8(16)17)4-2-3-5-14(9)7(15)10(11,12)13/h2-6H2,1H3,(H,16,17)
• InChI Key： UDTFNVLKSLQGOK-UHFFFAOYSA-N
• SMILES： FC(C(N1CCCCC1(C(=O)O)COC)=O)(F)F

Computed Properties

• Exact Mass: 269.08749241g/mol
• Monoisotopic Mass: 269.08749241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 66.8Ų

Additional information on 2-(Methoxymethyl)-1-(trifluoroacetyl)piperidine-2-carboxylic acid

Professional Introduction to Compound with CAS No. 2273170-68-4 and Product Name: 2-(Methoxymethyl)-1-(trifluoroacetyl)piperidine-2-carboxylic acid

Compound with the CAS number 2273170-68-4 and the product name 2-(Methoxymethyl)-1-(trifluoroacetyl)piperidine-2-carboxylic acid represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The presence of both a trifluoroacetyl group and a methoxymethyl moiety in its molecular framework imparts distinct chemical properties that make it a valuable intermediate in synthetic chemistry.

The trifluoroacetyl group is known for its ability to enhance the metabolic stability of molecules, a critical factor in drug design. Its electron-withdrawing nature influences the reactivity of nearby functional groups, making it particularly useful in constructing complex organic molecules. On the other hand, the methoxymethyl group, often employed as a protecting group in organic synthesis, adds another layer of versatility to this compound. This dual functionality positions 2-(Methoxymethyl)-1-(trifluoroacetyl)piperidine-2-carboxylic acid as a versatile building block for the synthesis of more intricate pharmacophores.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated compounds in drug development. The introduction of fluorine atoms into molecular structures can lead to improved pharmacokinetic properties, including enhanced bioavailability and resistance to metabolic degradation. The trifluoroacetyl moiety in this compound exemplifies such benefits, making it an attractive candidate for further exploration in therapeutic applications. Studies have shown that trifluoromethyl-substituted compounds often exhibit greater potency and selectivity, which are key factors in the design of novel drugs.

In addition to its structural significance, 2-(Methoxymethyl)-1-(trifluoroacetyl)piperidine-2-carboxylic acid has been investigated for its potential role in the synthesis of bioactive molecules. Piperidine derivatives are well-documented for their involvement in various biological processes and their suitability as pharmacophores. The unique combination of functional groups in this compound allows for diverse modifications, enabling chemists to tailor its properties for specific applications. For instance, the piperidine ring can be further functionalized to introduce additional pharmacologically relevant groups, expanding its utility in drug discovery.

The methoxymethyl group provides a convenient handle for further chemical transformations, such as oxidation or reduction reactions, which are commonly employed in synthetic pathways. This flexibility makes 2-(Methoxymethyl)-1-(trifluoroacetyl)piperidine-2-carboxylic acid a valuable asset in multi-step syntheses where precise control over reaction outcomes is essential. Moreover, the presence of both electron-withdrawing and electron-donating groups within the same molecule can influence its overall reactivity and interaction with biological targets.

Current research trends indicate that compounds featuring fluorine atoms are increasingly being explored for their potential therapeutic benefits. The ability of fluorine to modulate physicochemical properties has led to the development of several FDA-approved drugs that incorporate fluorinated moieties. The trifluoroacetyl group in this compound aligns with this trend, suggesting its relevance in addressing unmet medical needs. Furthermore, the piperidine scaffold is known for its role in central nervous system (CNS) drugs, making this compound a promising candidate for neuropharmacological applications.

The synthesis of 2-(Methoxymethyl)-1-(trifluoroacetyl)piperidine-2-carboxylic acid involves intricate organic transformations that highlight the compound's synthetic complexity. The integration of multiple functional groups requires careful planning and execution to ensure high yields and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and enantioselective methods, have been employed to construct the desired molecular framework efficiently. These methodologies underscore the compound's significance as a model system for studying modern synthetic strategies.

From a computational chemistry perspective, understanding the electronic structure and reactivity of this compound is crucial for optimizing its synthetic pathways. Molecular modeling studies have revealed insights into how the interplay between different functional groups influences its overall behavior. Such insights are invaluable for guiding experimental efforts and predicting potential side reactions or byproducts during synthesis.

The pharmaceutical industry continues to seek innovative compounds that can address complex diseases with high efficacy and minimal side effects. 2-(Methoxymethyl)-1-(trifluoroacetyl)piperidine-2-carboxylic acid, with its unique structural features and potential therapeutic applications, fits well within this paradigm. Its ability to serve as a versatile intermediate opens up numerous possibilities for designing novel drug candidates targeting various diseases.

In conclusion, Compound with CAS No. 2273170-68-4 and product name 2-(Methoxymethyl)-1-(trifluoroacetyl)piperidine-2-carboxylic acid represents a significant contribution to pharmaceutical chemistry. Its structural complexity, combined with its potential applications in drug development, makes it a compelling subject of study. As research progresses, further exploration into its synthetic pathways and biological activities will undoubtedly yield valuable insights that could advance therapeutic strategies across multiple disciplines.